Cas no 1251602-17-1 (methyl 2-[4-({[(4-ethoxyphenyl)carbamoyl]methyl}sulfanyl)-7,8-dimethyl-1H-1,5-benzodiazepin-2-yl]acetate)

• Product Name: methyl 2-[4-({[(4-ethoxyphenyl)carbamoyl]methyl}sulfanyl)-7,8-dimethyl-1H-1,5-benzodiazepin-2-yl]acetate
• CAS No: 1251602-17-1
• MF: C₂₄H₂₇N₃O₄S
• MW: 453.553884744644
• CID: 5785922
• PubChem ID: 49668467
• Update Time: 2023-12-26

methyl 2-[4-({[(4-ethoxyphenyl)carbamoyl]methyl}sulfanyl)-7,8-dimethyl-1H-1,5-benzodiazepin-2-yl]acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[4-[2-(4-ethoxyanilino)-2-oxoethyl]sulfanyl-7,8-dimethyl-1H-1,5-benzodiazepin-2-yl]acetate
• methyl 2-(4-((2-((4-ethoxyphenyl)amino)-2-oxoethyl)thio)-7,8-dimethyl-1H-benzo[b][1,4]diazepin-2-yl)acetate
• AKOS021825370
• methyl 2-[4-({[(4-ethoxyphenyl)carbamoyl]methyl}sulfanyl)-7,8-dimethyl-1H-1,5-benzodiazepin-2-yl]acetate
• methyl [4-({2-[(4-ethoxyphenyl)amino]-2-oxoethyl}thio)-7,8-dimethyl-1H-1,5-benzodiazepin-2-yl]acetate
• F3407-2794
• 1251602-17-1
• XCIWUEPPQNDHGA-UHFFFAOYSA-N

• Inchi： 1S/C24H27N3O4S/c1-5-31-19-8-6-17(7-9-19)26-22(28)14-32-23-12-18(13-24(29)30-4)25-20-10-15(2)16(3)11-21(20)27-23/h6-12,25H,5,13-14H2,1-4H3,(H,26,28)
• InChI Key： XCIWUEPPQNDHGA-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(=CC=1)OCC)=O)C1C=C(CC(=O)OC)NC2C=C(C)C(C)=CC=2N=1

Computed Properties

• Exact Mass: 453.172
• Monoisotopic Mass: 453.172
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 114A^2
• XLogP3: 3.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines Benzodiazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines